Cas no 1805469-98-0 (2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride
• CAS No: 1805469-98-0
• MF: C₉H₅ClF₆O₂S
• MW: 326.643221616745
• CID: 5002938
• Update Time: 2023-08-25

2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H5ClF6O2S/c1-4-2-6(9(14,15)16)7(19(10,17)18)3-5(4)8(11,12)13/h2-3H,1H3
• InChI Key： RBTHDGXDLAUJEB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)(F)F)C(C)=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5